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Compound of Interest

Compound Name: 1-Bromo-3-iodopropane

Cat. No.: B1590499

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 1-Bromo-3-
iodopropane (CAS No: 22306-36-1), a bifunctional organohalide commonly utilized as a
building block in organic synthesis, particularly in the development of pharmaceutical
compounds. The following sections detail its chemical and physical properties, hazard
classifications, toxicological data, and essential protocols for safe handling, storage, and
emergency response.

Chemical and Physical Properties

1-Bromo-3-iodopropane is a colorless to light yellow liquid with a strong, pungent odor.[1][2] It
is insoluble in water but soluble in organic solvents like alcohol and ether.[1] A summary of its
key quantitative properties is presented below.
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Property Value Source(s)
Molecular Formula CsHeBrl [11[3][4]
Molecular Weight 248.89 g/mol [31[4]

CAS Number 22306-36-1 [3][41[5]
Boiling Point 46-47 °C @ 1.1 Torr [2][4]
Density (Predicted) 2.261 + 0.06 g/cm3 [2][4]
Appearance Colorless to light yellow liquid [1112]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) classification for 1-Bromo-3-iodopropane indicates it
is a flammable liquid.[3][5] However, data from some suppliers suggest a broader range of
hazards. Both classifications are presented for a comprehensive risk assessment.

2.1 Consensus GHS Classification

Classification Code Description

Flammable Liquids Category 3 Flammable liquid and vapor
Signal Word Warning

Pictogram &

Flammable liquid and vapour.

[2]3]15]

Hazard Statement H226

2.2 Extended GHS Classification (Supplier-Specific)

Some suppliers provide a more extensive hazard profile, which may be based on internal data
or structural analogies.
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Classification Code Description
o Highly flammable liquid and

Flammable Liquids Category 2/3

vapour
Acute Toxicity, Oral Category 4 Harmful if swallowed
Skin Corrosion/Irritation Category 2 Causes skin irritation
Serious Eye Damage/Irritation Category 2 Causes serious eye irritation

o Suspected of causing genetic

Germ Cell Mutagenicity Category 2

defects
Specific Target Organ Toxicity

] Category 1 Causes damage to organs
(Single)
N o May cause damage to organs
Specific Target Organ Toxicity
Category 2 through prolonged or repeated

(Repeated)

exposure
Hazardous to the Aquatic ] Toxic to aquatic life with long

) Chronic 2 )

Environment lasting effects
Signal Word Danger
Pictograms &, . 9, 54

Hazard Statements

H225/H226, H302, H315,
H319, H341, H370, H373,
H411

[6]

2.3 Precautionary Statements (P-Statements)

A summary of precautionary measures is provided below, corresponding to the consensus

H226 classification.
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Type Code Statement

Keep away from heat, hot

surfaces, sparks, open flames

Prevention P210 o
and other ignition sources. No
smoking.[5]
Keep container tightly closed.
P233 P S
[5]
Ground and bond container
P240 o _
and receiving equipment.[5]
Use explosion-proof
P241 electrical/ventilating/lighting
equipment.[5]
p242 Use non-sparking tools.[5]
Take action to prevent static
pP243 _
discharges.[5]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[5]
IF ON SKIN (or hair): Take off
immediately all contaminated
Response P303+P361+P353 ] ) o
clothing. Rinse skin with water.
[5]
In case of fire: Use appropriate
P370+P378 _ o
media to extinguish.[5]
Store in a well-ventilated
Storage P403+P235
place. Keep cool.[5]
Dispose of contents/container
Disposal P501 in accordance with local

regulations.[5]
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Toxicological Information

Direct and comprehensive toxicological data for 1-Bromo-3-iodopropane is not readily
available in the reviewed literature. It is generally described as being slightly toxic and irritating.
[1] For risk assessment, data from structurally similar compounds, such as 1-bromo-3-
chloropropane and 1-bromopropane, are often used as surrogates.

Substance Test Route Species Result Source(s)
1-Bromo-3-

chloropropan LDso Oral Rat 930 mg/kg [7]

e

1-Bromo-3-

chloropropan LCso (4h) Inhalation Rat 5668 mg/m3 [7]

e

1-

Bromopropan  LCso (4h) Inhalation Rat 14,374 ppm [8]

e

Note: The data above is for structurally related compounds and should be used for estimation
purposes only. All handling procedures should assume the compound is hazardous.

Safe Handling and Emergency Protocols

4.1 Personal Protective Equipment (PPE) and Handling

Proper handling is critical to minimize exposure. Always work in a well-ventilated area,
preferably within a certified chemical fume hood.[5] Avoid all personal contact, including
inhalation of vapors.[7][9]

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield that complies with
OSHA 29 CFR 1910.133 or European Standard EN166.

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[10]
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» Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[10]

e General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work

areas.[10]

The logical workflow for safely handling this chemical is depicted below.
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Caption: Workflow for Safe Handling of 1-Bromo-3-iodopropane.

4.2 Storage, Spill, and Fire Response
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place away from
heat, sparks, and open flames.[5][10] Protect from light and keep in a dark place.[2]
Incompatible materials include strong oxidizing agents, strong bases, and some metals.[7]
[10]

o Spill Response: Evacuate personnel to a safe area.[5] Remove all sources of ignition.[10]
Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it into a labeled
container for disposal.[9] Use non-sparking tools during cleanup.[9]

o Fire Response: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to
extinguish a fire.[9] Vapors are flammable and may form explosive mixtures with air.[10]

4.3 First-Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[5]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water. Seek medical attention.[5]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do. Seek immediate medical attention.[5]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.[5]

Experimental Workflow Considerations

While specific experimental protocols for safety testing were not available, a generalized
workflow for a typical synthetic reaction involving 1-Bromo-3-iodopropane is presented below.
This diagram highlights critical safety checkpoints that must be integrated into any experimental
plan.
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Caption: General Experimental Workflow with Safety Checkpoints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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